3-allyl-5,7-dimethylbenzo[d]thiazol-2(3H)-imine hydrobromide

• IUPAC Name: 5,7-dimethyl-3-prop-2-enyl-1,3-benzothiazol-2-imine;hydrobromide
• InChI: InChI=1S/C12H14N2S.BrH/c1-4-5-14-10-7-8(2)6-9(3)11(10)15-12(14)13;/h4,6-7,13H,1,5H2,2-3H3;1H
• InChI Key: BSQKLVVTBYKZKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N(C(=N)S2)CC=C)C.Br
• Molecular Formula: C12H15BrN2S
• Molecular Weight: 299.23 g/mol

Description

Benzo[d]thiazol-2(3H)-imine is a class of organic compounds that contain a benzene ring fused to a thiazole ring. These compounds are known for their diverse biological activities, including antimicrobial, anticancer, antioxidant, antidepressant, anticonvulsant, and antihypertensive effects.

Scientific Research Applications

Synthesis and Antibacterial Properties

Several novel 3-allyl-2-(substituted imino)-4-phenyl-3H-thiazole derivatives, including compounds related to 3-allyl-5,7-dimethylbenzo[d]thiazol-2(3H)-imine hydrobromide, were synthesized for their antibacterial properties. These compounds were tested against various bacterial strains such as Salmonella enterica, Micrococcus luteus, Bacillus subtilis, and Pseudomonas aeruginosa, showing efficient antibacterial activities. This highlights the compound's potential application in developing new antibacterial agents (Abbasi Shiran et al., 2013).

Analgesic Activity Study

Research on derivatives of 3-allyl-5,7-dimethylbenzo[d]thiazol-2(3H)-imine hydrobromide explored their analgesic properties. The study synthesized a series of hydrobromides to investigate their effects on analgesic activity, identifying a structure-activity relationship that revealed insights into how modifications in the compound's structure affect its analgesic potency. It was found that specific alterations in the thiazole ring could lead to a decrease in analgesic activity, providing valuable information for designing compounds with enhanced analgesic effects (Demchenko et al., 2018).